![molecular formula C6H10O2 B6244519 2-oxabicyclo[3.1.1]heptan-4-ol CAS No. 2408974-09-2](/img/no-structure.png)
2-oxabicyclo[3.1.1]heptan-4-ol
Overview
Description
“2-oxabicyclo[3.1.1]heptan-4-ol” is a chemical compound with a bicyclic structure . It’s also known as Quinic acid. The IUPAC name for this compound is 2-oxabicyclo[3.1.1]heptan-4-one .
Molecular Structure Analysis
The molecular weight of “2-oxabicyclo[3.1.1]heptan-4-ol” is 112.13 . The InChI code for this compound is 1S/C6H8O2/c7-6-3-8-5-1-4(6)2-5/h4-5H,1-3H2 .
Chemical Reactions Analysis
While specific chemical reactions involving “2-oxabicyclo[3.1.1]heptan-4-ol” are not available, a related compound, “7-azabicyclo[2.2.1]heptan-7-ol”, has been characterized electrochemically and applied to glucose sensing .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-oxabicyclo[3.1.1]heptan-4-ol” include a molecular weight of 112.13, and it exists in a liquid form. It has a refractive index of n20/D 1.474 (lit.), a boiling point of 76-78 °C/15 mmHg (lit.), and a density of 1.13 g/mL at 25 °C (lit.) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxabicyclo[3.1.1]heptan-4-ol involves the conversion of a cyclic ketone to a cyclic hemiacetal through a nucleophilic addition reaction. The hemiacetal is then reduced to the desired alcohol using a reducing agent.", "Starting Materials": [ "Cyclopentanone", "Ethylene oxide", "Sodium borohydride", "Methanol", "Sulfuric acid" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethylene oxide in the presence of sulfuric acid to form 2-oxabicyclo[3.1.1]heptan-4-one.", "Step 2: The ketone is then reacted with methanol to form the cyclic hemiacetal.", "Step 3: The hemiacetal is reduced to the desired alcohol using sodium borohydride as a reducing agent." ] } | |
CAS RN |
2408974-09-2 |
Product Name |
2-oxabicyclo[3.1.1]heptan-4-ol |
Molecular Formula |
C6H10O2 |
Molecular Weight |
114.1 |
Purity |
95 |
Origin of Product |
United States |
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